![molecular formula C17H21ClN6 B11031989 4-(4-Chlorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)tetrahydro-1(2H)-pyrazinecarboximidamide](/img/structure/B11031989.png)
4-(4-Chlorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)tetrahydro-1(2H)-pyrazinecarboximidamide
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Overview
Description
This compound, also known by its IUPAC name 4-(4-chlorophenyl)-N-(4,6-dimethylpyrimidin-2-yl)tetrahydro-1H-pyrazine-1-carboximidamide , belongs to the class of carboximidamides. Let’s break down its structure:
Structure:C16H20ClN5
- The 4-(4-chlorophenyl) group contributes to its aromatic character.
- The pyrimidinyl moiety adds heterocyclic properties.
- The tetrahydro-1H-pyrazine-1-carboximidamide portion contains an imidamide functional group.
Preparation Methods
Synthetic Routes:
Synthesis from 4-Chloroaniline and 4,6-Dimethylpyrimidine:
- Industrial-scale production typically involves continuous-flow processes or batch reactions.
- Optimization of reaction conditions, solvent choice, and catalysts ensures high yield and purity.
Chemical Reactions Analysis
Oxidation: The compound can undergo oxidation reactions, converting the imidamide group to other functional groups.
Reduction: Reduction of the chlorophenyl group may yield amines or other derivatives.
Substitution: The chlorophenyl group can be substituted with various substituents.
Common Reagents: Sodium hydroxide, reducing agents (e.g., lithium aluminum hydride), and various electrophiles.
Major Products: Diverse products arise from these reactions, depending on reaction conditions.
Scientific Research Applications
Medicinal Chemistry: Investigated as a potential drug candidate due to its unique structure.
Pesticide Research: May exhibit pesticidal properties.
Biological Studies: Used to probe biological pathways or as a molecular probe.
Mechanism of Action
Molecular Targets: Interaction with specific receptors or enzymes.
Pathways: Modulation of cellular signaling pathways.
Comparison with Similar Compounds
Similar Compounds: Compare with related carboximidamides or heterocyclic compounds.
Uniqueness: Highlight its distinct features, such as the chlorophenyl group.
: IUPAC name: 4-(4-chlorophenyl)-N-(4,6-dimethylpyrimidin-2-yl)tetrahydro-1H-pyrazine-1-carboximidamide. ChemSpider. Link : B. S. Patro, et al. (2017). Synthesis and biological evaluation of novel 1,3,5-trisubstituted pyrazolines as potential antimicrobial agents. European Journal of Medicinal Chemistry, 126, 1-12. : M. A. El-Apasery, et al. (2010). Synthesis and antitumor activity of some new pyrazole, pyrazoline, pyrimidine and pyrimidinone derivatives. European Journal of Medicinal Chemistry, 45(5), 2069-2078.
Properties
Molecular Formula |
C17H21ClN6 |
---|---|
Molecular Weight |
344.8 g/mol |
IUPAC Name |
4-(4-chlorophenyl)-N'-(4,6-dimethylpyrimidin-2-yl)piperazine-1-carboximidamide |
InChI |
InChI=1S/C17H21ClN6/c1-12-11-13(2)21-17(20-12)22-16(19)24-9-7-23(8-10-24)15-5-3-14(18)4-6-15/h3-6,11H,7-10H2,1-2H3,(H2,19,20,21,22) |
InChI Key |
DGUSTVDNIPTIPJ-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC(=NC(=N1)/N=C(/N)\N2CCN(CC2)C3=CC=C(C=C3)Cl)C |
Canonical SMILES |
CC1=CC(=NC(=N1)N=C(N)N2CCN(CC2)C3=CC=C(C=C3)Cl)C |
Origin of Product |
United States |
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